![molecular formula C22H20N2O3 B2482046 4-ethoxy-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide CAS No. 313254-64-7](/img/structure/B2482046.png)
4-ethoxy-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide
Overview
Description
“4-ethoxy-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide” is a chemical compound with a complex structure . It’s related to a class of compounds known as indole derivatives, which have been studied for their biological potential .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple rings and functional groups . The compound has a molecular formula of C20H15N3O4 and an average mass of 361.351 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a melting point over 360°C and various NMR (Nuclear Magnetic Resonance) values . The compound’s IR (Infrared) spectrum shows peaks at 1616, 1670, and 3200 cm−1 .Scientific Research Applications
Complement-Mediated Diseases: Factor B Inhibition
- Application : LNP023 has been designed to treat a diverse array of complement-mediated diseases. By inhibiting factor B, it modulates the immune response, potentially benefiting conditions such as atypical hemolytic uremic syndrome (aHUS), paroxysmal nocturnal hemoglobinuria (PNH), and age-related macular degeneration (AMD) .
Nonlinear Optical Materials
- Application : Researchers have investigated its nonlinear optical susceptibilities, which are essential for devices like optical switches, modulators, and frequency converters. Understanding its optical properties can lead to advancements in photonics and telecommunications .
Crystal Growth and Nonlinear Optical Crystals
- Application : HSPI forms high-quality single crystals suitable for nonlinear optical applications. Researchers have explored its crystal growth, molecular structure, and optical properties. These crystals could find use in laser systems, optical sensors, and photonic devices .
Future Directions
The future directions for research on this compound could involve further exploration of its biological potential, given the promising results seen with related indole derivatives . Additionally, more detailed studies on its synthesis, chemical reactions, and physical properties could provide valuable insights.
properties
IUPAC Name |
4-ethoxy-N-(1-ethyl-2-oxobenzo[cd]indol-6-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O3/c1-3-24-19-13-12-18(16-6-5-7-17(20(16)19)22(24)26)23-21(25)14-8-10-15(11-9-14)27-4-2/h5-13H,3-4H2,1-2H3,(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCLKPQRAWXKOOA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C3C(=C(C=C2)NC(=O)C4=CC=C(C=C4)OCC)C=CC=C3C1=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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